Cas no 2034521-37-2 (N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034521-37-2
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 5951237
• PubChem ID: 121022385
• Update Time: 2025-06-14

N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide
• CHEMBL4916540
• N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]benzamide
• F6560-5751
• N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzamide
• N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide
• AKOS026704248
• 2034521-37-2

• Inchi： 1S/C17H16N4O/c1-21-16(7-8-20-21)15-9-13(10-18-12-15)11-19-17(22)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,19,22)
• InChI Key： MKNYDWMFILFIAW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC1=CN=CC(=C1)C1=CC=NN1C

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.8Ų

Additional information on N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide

Comprehensive Overview of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034521-37-2)

N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034521-37-2) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both pyrazole and pyridine moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular formula of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide is C₁₇H₁₆N₄O, with a molecular weight of 292.34 g/mol. Its structure features a benzamide group linked to a pyridine ring, which is further substituted with a 1-methyl-1H-pyrazol-5-yl group. This arrangement is particularly noteworthy because it combines the aromatic properties of benzene with the heterocyclic versatility of pyridine and pyrazole, enabling interactions with various biological targets.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on compounds like N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide due to their potential to modulate specific enzymatic pathways. For instance, this compound has been explored in the context of cancer research, where its ability to inhibit certain kinases could offer new treatment avenues for malignancies.

Another area of interest is the compound's potential role in neurodegenerative diseases. The pyridine and pyrazole moieties are known to interact with central nervous system targets, making N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide a subject of study for conditions like Alzheimer's and Parkinson's diseases. Its lipophilic nature and moderate molecular weight suggest favorable blood-brain barrier penetration, a critical factor for CNS-active drugs.

From a synthetic chemistry perspective, the preparation of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The compound's purity and yield are highly dependent on the choice of reagents and reaction conditions, which underscores the importance of optimized synthetic protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

The growing popularity of computational chemistry and molecular docking studies has further amplified the relevance of this compound. Researchers are using in silico methods to predict its binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. These approaches are particularly valuable in identifying potential off-target effects and optimizing the compound's pharmacokinetic properties.

In addition to its pharmaceutical applications, N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide is also being investigated for its utility in material science. The compound's aromatic and heterocyclic components could contribute to the development of novel organic semiconductors or fluorescent probes, expanding its scope beyond traditional medicinal chemistry.

As the scientific community continues to explore the multifaceted potential of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide, its significance in both academic and industrial research is expected to grow. Future studies may focus on elucidating its mechanism of action, improving its synthetic accessibility, and evaluating its efficacy in preclinical models. With its intriguing structural profile and broad applicability, this compound exemplifies the convergence of chemistry, biology, and technology in modern scientific endeavors.